molecular formula C10H22O B027649 3-Ethyl-2-methyl-2-heptanol CAS No. 19780-59-7

3-Ethyl-2-methyl-2-heptanol

Cat. No. B027649
CAS RN: 19780-59-7
M. Wt: 158.28 g/mol
InChI Key: IDMQBLFACWMOGD-UHFFFAOYSA-N
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Description

3-Ethyl-2-methyl-2-heptanol is an organic compound with the molecular formula C10H22O . It is a member of the alcohol family, which are organic compounds with a hydroxyl (OH) functional group on an aliphatic carbon atom .


Molecular Structure Analysis

The molecular structure of 3-Ethyl-2-methyl-2-heptanol consists of 10 carbon atoms, 22 hydrogen atoms, and 1 oxygen atom . The structure includes a hydroxyl group (OH), making it an alcohol .


Chemical Reactions Analysis

While specific chemical reactions involving 3-Ethyl-2-methyl-2-heptanol are not available, alcohols in general undergo several types of reactions. They can be dehydrated to form alkenes, oxidized to form aldehydes, ketones, or carboxylic acids, and can undergo substitution reactions to form ethers .


Physical And Chemical Properties Analysis

3-Ethyl-2-methyl-2-heptanol has a density of 0.8±0.1 g/cm³, a boiling point of 194.5±8.0 °C at 760 mmHg, and a vapor pressure of 0.1±0.8 mmHg at 25°C . It also has a molar refractivity of 49.8±0.3 cm³, and a molar volume of 191.5±3.0 cm³ .

Scientific Research Applications

Chemical Structure and Properties

“3-Ethyl-2-methyl-2-heptanol” is a chemical compound with the formula C10H22O . It has a molecular weight of 158.2811 . The structure and properties of this compound are important for understanding its behavior and potential applications .

Thermophysical and Thermochemical Data

The National Institute of Standards and Technology (NIST) provides thermophysical and thermochemical data for “3-Ethyl-2-methyl-2-heptanol”. This includes phase change data, which can be useful in various scientific research applications .

Solvent Applications

“3-Ethyl-2-methyl-2-heptanol” can be used as a solvent to form microenvironments around single-walled carbon nanotubes . This application is particularly relevant in nanotechnology and materials science.

Preparation of Substituted Pyrimidine Derivatives

This compound can be used to prepare substituted pyrimidine derivatives as C1 domain-targeted isophthalate analogs . These analogs can be used to study their binding affinities towards PKCα isoform, which is significant in biochemical and pharmaceutical research.

Boiling Point Determination

The boiling point of “3-Ethyl-2-methyl-2-heptanol” is 466.15 K . This property is crucial in various applications, including distillation processes and the study of vapor-liquid equilibria.

Database Reference

“3-Ethyl-2-methyl-2-heptanol” is included in the NIST Standard Reference Database . This database is a valuable resource for researchers needing reliable, standardized data on this compound.

Mechanism of Action

The mechanism of action of alcohols typically involves the hydroxyl group. The oxygen atom is more electronegative than the hydrogen atom, making the hydroxyl group polar. This polarity allows alcohols to form hydrogen bonds with other molecules, influencing their physical and chemical properties .

Safety and Hazards

3-Ethyl-2-methyl-2-heptanol can cause skin irritation and serious eye irritation. It may also cause respiratory irritation if inhaled . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only in a well-ventilated area. Protective clothing, gloves, and eye/face protection should be worn when handling this chemical .

properties

IUPAC Name

3-ethyl-2-methylheptan-2-ol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H22O/c1-5-7-8-9(6-2)10(3,4)11/h9,11H,5-8H2,1-4H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IDMQBLFACWMOGD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCC(CC)C(C)(C)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H22O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00338219
Record name 3-Ethyl-2-methyl-2-heptanol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00338219
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

158.28 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Ethyl-2-methyl-2-heptanol

CAS RN

19780-59-7
Record name 3-Ethyl-2-methyl-2-heptanol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00338219
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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